![molecular formula C22H28O3 B1217992 (8r,9s,10r,13s,14s,17r)-10,13-Dimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-3'h-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(4'h,6h)-dione CAS No. 3811-03-8](/img/structure/B1217992.png)
(8r,9s,10r,13s,14s,17r)-10,13-Dimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-3'h-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(4'h,6h)-dione
Overview
Description
17-Hydroxy-3-oxo-17alpha-pregna-1,4-diene-21-carboxylic acid, gamma-lactone is a steroid lactone.
Scientific Research Applications
Structural Analysis and Derivatives
Androsterone Derivatives as Inhibitors of Androgen Biosynthesis : A study analyzed two androsterone derivatives, one of which possesses a typical steroid shape with variations in their E-ring conformation. These variations rationalize the biological results obtained with such androsterone derivatives (Djigoué, Simard, Kenmogne, & Poirier, 2012).
Cardiac Aglycone from Periploca sepium Bunge : Another research isolated 17βH-Periplogenin from the root bark of Periploca sepium Bunge. This study highlights the compound's crystal structure, demonstrating various ring conformations and intermolecular interactions (Zhang, Bao, Wu, Yu, & Li, 2012).
Synthesis and Characterization of Steroid Derivatives : Research on 5,22-Stigmastadien-3β-yl p-toluenesulfonate details the synthesis and characterization of steroid derivatives, emphasizing the significance of the orientation of peripheral groups in molecular structure (Ketuly, Hadi, Khaledi, & Tiekink, 2010).
Crystal Structure and Molecular Interactions
Crystal Structure of Steroidal Systems : A study on the crystal structure of 3β-acetoxyandrosta-5,16-dien-17-yl trifluoromethanesulfonate reveals insights into the steroidal systems' ring conformations and intermolecular interactions, crucial for understanding the molecular mechanics of such compounds (Zhou, Huang, Zhang, Wang, & Huang, 2015).
Analysis of Spirocyclic and Heterocyclic Derivatives : Research into the synthesis of novel spirocyclic and heterocyclic compounds involving derivatives such as the synthesis of spiro[estr-4-ene-17β,2′(5′H)-furan]-3,5′-dione provides insights into the methodologies and applications in creating complex molecular structures (Geisler, Cleve, & Harré, 2000).
properties
CAS RN |
3811-03-8 |
|---|---|
Molecular Formula |
C22H28O3 |
Molecular Weight |
340.5 g/mol |
IUPAC Name |
(8R,9S,10R,13S,14S,17R)-10,13-dimethylspiro[7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione |
InChI |
InChI=1S/C22H28O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h5,9,13,16-18H,3-4,6-8,10-12H2,1-2H3/t16-,17+,18+,20+,21+,22-/m1/s1 |
InChI Key |
XFDFDWJXWMKQGW-WNHSNXHDSA-N |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@]24CCC(=O)O4)CCC5=CC(=O)C=C[C@]35C |
SMILES |
CC12CCC3C(C1CCC24CCC(=O)O4)CCC5=CC(=O)C=CC35C |
Canonical SMILES |
CC12CCC3C(C1CCC24CCC(=O)O4)CCC5=CC(=O)C=CC35C |
Other CAS RN |
3811-03-8 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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